Cas no 1369766-62-0 (2-methoxy-4-methylpyrimidin-5-ol)

• Product Name: 2-methoxy-4-methylpyrimidin-5-ol
• CAS No: 1369766-62-0
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 2118132
• PubChem ID: 67282070
• Update Time: 2025-08-04

2-methoxy-4-methylpyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-methyl-5-Pyrimidinol
• 2-methoxy-4-methylpyrimidin-5-ol
• SCHEMBL2116747
• DA-26014
• G90598
• 1369766-62-0

• Inchi： 1S/C6H8N2O2/c1-4-5(9)3-7-6(8-4)10-2/h3,9H,1-2H3
• InChI Key： BLVFGGNBDAPBQF-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C(C(C)=N1)O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.2
• XLogP3: 0.6

Additional information on 2-methoxy-4-methylpyrimidin-5-ol

Professional Introduction to 2-methoxy-4-methylpyrimidin-5-ol (CAS No. 1369766-62-0)

2-methoxy-4-methylpyrimidin-5-ol, with the chemical identifier CAS No. 1369766-62-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound belongs to the pyrimidine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of hydroxyl and methoxy functional groups on the pyrimidine core enhances its reactivity, making it a valuable intermediate in the development of various bioactive molecules.

The structural features of 2-methoxy-4-methylpyrimidin-5-ol contribute to its versatility in synthetic chemistry. The hydroxyl group at the 5-position and the methoxy group at the 4-position provide sites for further functionalization, enabling the construction of more complex molecular architectures. This compound has garnered attention in recent years due to its potential applications in medicinal chemistry, particularly in the design of inhibitors targeting enzymes involved in metabolic pathways and signal transduction.

In recent years, there has been a surge in research focusing on pyrimidine derivatives as pharmacophores. Pyrimidines are fundamental scaffolds in drug discovery, with numerous examples demonstrating their efficacy as antiviral, anticancer, and antimicrobial agents. The structural motif of 2-methoxy-4-methylpyrimidin-5-ol aligns well with this trend, offering a scaffold that can be modified to achieve specific biological activities. For instance, modifications at the 2-position can introduce additional functional groups that enhance binding affinity to target proteins.

One of the most compelling aspects of 2-methoxy-4-methylpyrimidin-5-ol is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are often implicated in diseases such as cancer and inflammatory disorders. By leveraging the reactivity of the hydroxyl and methoxy groups, researchers have developed novel inhibitors that selectively target specific kinases. For example, derivatives of this compound have been explored as inhibitors of Janus kinases (JAKs), which are involved in immune responses and have been implicated in autoimmune diseases.

The synthesis of 2-methoxy-4-methylpyrimidin-5-ol typically involves multi-step organic transformations starting from readily available pyrimidine precursors. One common synthetic route involves the condensation of ethyl acetoacetate with guanidine hydrochloride to form a pyrimidine intermediate, followed by methylation and methoxylation to introduce the desired functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The pharmacological properties of 2-methoxy-4-methylpyrimidin-5-ol have been extensively studied in preclinical models. Initial studies have shown that derivatives of this compound exhibit promising activity against various disease targets. For instance, modifications at the 3-position have led to compounds with potent antiviral activity against RNA viruses. Additionally, structural analogs have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation, highlighting their potential as lead compounds for oncology drug development.

The development of 2-methoxy-4-methylpyrimidin-5-ol derivatives has also benefited from computational chemistry approaches. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity, enabling rational design of new compounds. This computational strategy has accelerated the discovery process by identifying promising candidates for further experimental validation.

In conclusion, 2-methoxy-4-methylpyrimidin-5-ol (CAS No. 1369766-62-0) is a versatile and valuable compound in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing bioactive molecules targeting various diseases. With ongoing advancements in synthetic chemistry and computational methods, this compound is poised to play a significant role in future drug discovery efforts.